Cas no 1637597-72-8 (benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate)

• Product Name: benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate
• CAS No: 1637597-72-8
• MF: C₁₃H₁₃F₃N₂O₃
• MW: 302.249133825302
• CID: 5630330
• PubChem ID: 101895396
• Update Time: 2025-05-26

benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-2-isoxazoline-5-ylmethylcarbamic acid benzyl ester
• benzyl N-{[3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}carbamate
• 1637597-72-8
• EN300-28290686
• benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate

• Inchi： 1S/C13H13F3N2O3/c14-13(15,16)11-6-10(21-18-11)7-17-12(19)20-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,17,19)
• InChI Key： UZOYZQCKTYAWPU-UHFFFAOYSA-N
• SMILES： FC(C1CC(CNC(=O)OCC2C=CC=CC=2)ON=1)(F)F

Computed Properties

• Exact Mass: 302.08782677g/mol
• Monoisotopic Mass: 302.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate

Comprehensive Overview of Benzyl N-{3-(Trifluoromethyl)-4,5-Dihydro-1,2-Oxazol-5-Ylmethyl}carbamate (CAS No. 1637597-72-8)

In the realm of organic chemistry and pharmaceutical research, benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate (CAS No. 1637597-72-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl group and oxazoline ring, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework combines a carbamate moiety with a benzyl group, making it a versatile intermediate in medicinal chemistry.

Recent trends in chemical research highlight a growing demand for fluorinated compounds, driven by their enhanced stability and bioavailability. The presence of the trifluoromethyl group in CAS No. 1637597-72-8 aligns with this trend, as fluorinated derivatives are often associated with improved pharmacokinetic properties. Researchers are particularly interested in how such compounds can be leveraged in drug discovery, especially for targeting enzymes or receptors where fluorine substitution plays a critical role.

The synthesis of benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate involves multi-step organic reactions, often starting from readily available precursors like oxazoline derivatives and benzyl chloroformate. Its oxazoline ring serves as a key functional group, offering reactivity that can be exploited for further derivatization. This makes the compound a valuable building block for constructing more complex molecules, particularly in the development of small-molecule inhibitors or protease-targeting agents.

From an industrial perspective, the scalability of synthesizing CAS No. 1637597-72-8 is a topic of discussion among chemists. Optimizing reaction conditions to achieve high yields and purity is crucial, especially for applications in high-throughput screening or commercial-scale production. Recent advancements in flow chemistry and catalytic methods have provided new avenues for improving the efficiency of such syntheses, reducing waste, and enhancing sustainability.

In the context of AI-driven drug discovery, compounds like benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate are often analyzed for their molecular docking potential. Computational models predict how such molecules interact with biological targets, accelerating the identification of lead compounds. This intersection of cheminformatics and experimental chemistry underscores the compound's relevance in modern research.

Another area of interest is the compound's potential role in agrochemical development. Fluorinated oxazoline derivatives have shown promise in designing new pesticides or herbicides due to their ability to disrupt metabolic pathways in pests. While CAS No. 1637597-72-8 is primarily studied for pharmaceutical applications, its structural features may also inspire innovations in crop protection.

For researchers seeking detailed spectroscopic data or analytical methods for this compound, techniques such as NMR, HPLC, and mass spectrometry are commonly employed. These tools are essential for verifying purity and characterizing intermediate steps during synthesis. The compound's chromatographic behavior and solubility profile are also critical parameters for formulation studies.

In summary, benzyl N-{3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethyl}carbamate (CAS No. 1637597-72-8) represents a fascinating case study in the design of fluorinated heterocycles. Its applications span drug discovery, agrochemical research, and synthetic methodology development. As the scientific community continues to explore its potential, this compound remains a noteworthy example of how structural innovation drives progress in chemistry.